Cas no 1006453-84-4 (1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 1006453-84-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 4558829
• PubChem ID: 19620095
• Update Time: 2023-08-10

1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine
• 1-butan-2-yl-5-methylpyrazol-4-amine
• Z1874954907

• Inchi： 1S/C8H15N3/c1-4-6(2)11-7(3)8(9)5-10-11/h5-6H,4,9H2,1-3H3
• InChI Key： UUCDZQKDWWDXRH-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)C(C)CC

Computed Properties

• Exact Mass: 153.126598g/mol
• Monoisotopic Mass: 153.126598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.22g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 259.9±20.0 °C at 760 mmHg
• Flash Point: 111.0±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(butan-2-yl)-5-methyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)